Cas no 5162-44-7 (4-bromobut-1-ene)

• Product Name: 4-bromobut-1-ene
• CAS No: 5162-44-7
• MF: C₄H₇Br
• MW: 135.002380609512
• MDL: MFCD00000258
• CID: 45579
• PubChem ID: 24850112
• Update Time: 2025-04-18

4-bromobut-1-ene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-butene
• 3-BUTENYL BROMIDE
• 4-Bromobut-1-ene
• 1-Bromo-3-butene
• 1-bromo-but-3-ene
• 3-bromomethyl-1-propene
• 4-bromo-1-buten
• 4-bromo-but-1-ene
• 4-Bromobutene
• but-3-enyl bromide
• Homoallyl bromide
• Homoallylic bromide
• 4-Bromobutene-1
• Allylcarbinyl bromide
• J-640288
• AKOS005166833
• J-800293
• 4-Bromobutene-(1)
• DTXSID1063722
• NS00032315
• F8880-1792
• J-514813
• InChI=1/C4H7Br/c1-2-3-4-5/h2H,1,3-4H
• QAF6NEE729
• GEO-00402
• AB00123
• CS-0008514
• Q63392670
• EINECS 225-937-4
• 4-bromanylbut-1-ene
• 4-Bromo-1-butene, 97%
• J-660001
• B0920
• 3-butenylbromide
• A828690
• J-802126
• MFCD00000258
• 4-bromo-1butene
• EN300-74262
• 1-Butene, 4-bromo-
• 4-bromo-l-butene
• 5162-44-7
• 4-bromo-butene
• 4-BROMO-1 BUTENE
• UNII-QAF6NEE729
• SCHEMBL98693
• FT-0600976
• 4-bromobuten
• 4-Bromo-1-butene, stab. with silver
• D78125
• GS-3646
• 4-Bromo-1-butene,97%
• DB-006677
• 1-Bromo-3-butene; 3-Butenyl bromide; 4-Bromobutene-1; Allylcarbinyl Bromide; Homoallyl Bromide;
• 4-bromobut-1-ene

• MDL： MFCD00000258
• Inchi： 1S/C4H7Br/c1-2-3-4-5/h2H,1,3-4H2
• InChI Key： DMAYBPBPEUFIHJ-UHFFFAOYSA-N
• SMILES： BrCCC=C
• BRN： 1098377

Computed Properties

• Exact Mass: 133.97300
• Monoisotopic Mass: 133.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 24.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless liquid. Sensitive to light.
• Density: 1.33 g/mL at 25 °C(lit.)
• Melting Point: -115.07°C (estimate)
• Boiling Point: 98-100 °C(lit.)
• Flash Point: Fahrenheit: 33.8 ° f
  Celsius: 1 ° c
  
• Refractive Index: n20/D 1.462(lit.)
• Solubility: 0.76g/l
• Water Partition Coefficient: Miscible with water, benzene, ether and ethanol.
• Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents. Highly flammable. Light sensitive.
• PSA: 0.00000
• LogP: 1.95740
• Sensitiveness: Light Sensitive
• Solubility: Soluble in ethanol, ether and benzene, insoluble in water.

4-bromobut-1-ene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H319,H334,H335
• Warning Statement： P210,P261,P305+P351+P338,P342+P311
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37-42/43
• Safety Instruction： S26-S36/37/39
• FLUKA BRAND F CODES：8-19
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C
• Packing Group：II
• Hazard Level：3
• Risk Phrases：R11; R36/37; R42/43
• Packing Group：II
• Safety Term：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons